Cas no 1188264-49-4 (10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino2,1-aisoquinoline dihydrochloride)

• Product Name: 10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino2,1-aisoquinoline dihydrochloride
• CAS No: 1188264-49-4
• MF: C₁₃H₁₉BrCl₂N₂
• MW: 354.113360643387
• CID: 1023681
• PubChem ID: 70700685
• Update Time: 2025-09-26

10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino2,1-aisoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride
• 10-bromo-1,3,4,6,7,11b-hexahydro-2H-Pyrazino[2,1-a]isoquinoline HCL
• AK102708
• ANW-65472
• CTK8C0919
• KB-217594
• 10-bromo-2-methyl-1,3,4,6,7,11b-hexahydropyrazino[2,1-a]isoquinoline;dihydrochloride
• 10-Bromo-2-methyl-1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinoline--hydrogen chloride (1/2)
• DB-354360
• 1188264-49-4
• DTXSID20743487
• 10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinolinedihydrochloride
• 10-Bromo-2-methyl-2,3,4,6,7,11b-hexahydro-1H-pyrazino2,1-aisoquinoline dihydrochloride

• Inchi： 1S/C13H17BrN2.2ClH/c1-15-6-7-16-5-4-10-2-3-11(14)8-12(10)13(16)9-15;;/h2-3,8,13H,4-7,9H2,1H3;2*1H
• InChI Key： STZQOQCRZDZUFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCN3CCN(C)CC3C=2C=1.Cl.Cl

Computed Properties

• Exact Mass: 352.01087g/mol
• Monoisotopic Mass: 352.01087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų